Cas no 1383252-84-3 (methyl 3-bromo-1H-pyrrolo3,2-cpyridine-2-carboxylate)

• Product Name: methyl 3-bromo-1H-pyrrolo3,2-cpyridine-2-carboxylate
• CAS No: 1383252-84-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6621060
• Update Time: 2026-03-11

methyl 3-bromo-1H-pyrrolo3,2-cpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-1H-pyrrolo3,2-cpyridine-2-carboxylate

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-7(10)5-4-11-3-2-6(5)12-8/h2-4,12H,1H3
• InChI Key： NZJNJFCYRIWJMH-UHFFFAOYSA-N
• SMILES： BrC1=C(NC2=CC=NC=C21)C(=O)OC

Additional information on methyl 3-bromo-1H-pyrrolo3,2-cpyridine-2-carboxylate

Methyl 3-Bromo-1H-Pyrrolo[3,2-C]Pyridine-2-Carboxylate: A Comprehensive Overview

Methyl 3-Bromo-1H-Pyrrolo[3,2-C]Pyridine-2-Carboxylate (CAS No. 1383252-84-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The presence of a bromine substituent at the 3-position and a methyl ester group at the 2-position makes this compound unique, offering it potential applications in drug discovery and materials science.

The pyrrolopyridine framework is known for its structural versatility and electronic properties, making it a valuable scaffold in the design of bioactive molecules. Recent studies have highlighted the role of methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate in various biochemical pathways, particularly as a precursor for more complex molecules with therapeutic potential. For instance, researchers have explored its use in the development of kinase inhibitors, which are critical in the treatment of cancer and other diseases.

One of the most intriguing aspects of this compound is its ability to undergo a variety of chemical transformations. The bromine substituent at the 3-position serves as an excellent leaving group, enabling nucleophilic aromatic substitution reactions. This property has been exploited in recent synthetic strategies to construct libraries of pyrrolopyridine derivatives with diverse functional groups. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated how methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate can be converted into potent inhibitors of protein kinases by introducing electron-withdrawing groups at specific positions.

The methyl ester group at the 2-position plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in organic solvents. This feature is particularly advantageous during large-scale synthesis and purification processes. Moreover, the ester group can be readily hydrolyzed under basic or acidic conditions to yield the corresponding carboxylic acid derivative, which may exhibit different biological activities compared to its ester counterpart.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation across its aromatic system, which contributes to its stability and reactivity. These findings have been instrumental in guiding experimental efforts to optimize synthetic routes and improve yields.

In terms of applications, methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate has shown promise as a building block for constructing advanced materials with tailored electronic properties. For instance, researchers have investigated its potential use in organic electronics, where its aromaticity and substituent effects could be harnessed to design novel semiconducting materials. Preliminary results from studies published in *Advanced Materials* suggest that derivatives of this compound could exhibit desirable charge transport properties.

Another area where this compound has made an impact is in combinatorial chemistry. Its modular structure allows for rapid assembly of diverse libraries of pyrrolopyridine derivatives, which can be screened for biological activity against various disease targets. This approach has been particularly effective in identifying leads for anti-inflammatory agents and neuroprotective drugs.

Looking ahead, the continued exploration of methyl 3-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate is expected to yield further insights into its chemical reactivity and biological functions. Ongoing research aims to uncover new synthetic pathways that can enhance its utility as a versatile building block for drug discovery and materials science applications.